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Compound of Interest

Compound Name: Sorokinianin

Cat. No.: B1164231 Get Quote

Executive Safety Summary
Treat Sorokinianin as a high-potency cytotoxic agent. Sorokinianin is a tricyclic

sesquiterpenoid phytotoxin isolated from the fungal pathogen Bipolaris sorokiniana (teleomorph

Cochliobolus sativus). While primarily categorized as a phytotoxin inhibiting seed germination,

its structural stability and biological activity necessitate handling it with the same rigor applied

to mycotoxins like trichothecenes.

Immediate Directives:

Do NOT dispose of down the drain.

Do NOT autoclave as the primary destruction method (chemical stability may exceed

standard autoclave cycles).

Primary Disposal Route: High-temperature chemical incineration.

Deactivation: 10% Sodium Hypochlorite (freshly prepared) for surface decontamination.

Compound Profile & Risk Assessment
Understanding the chemical nature of Sorokinianin is required to justify the disposal protocols

below.
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Property Description Operational Implication

Chemical Class Tricyclic Sesquiterpenoid
High lipophilicity; penetrates

skin barriers easily.

Source Bipolaris sorokiniana

Often found in fungal culture

filtrates; crude extracts contain

multiple toxins (e.g.,

prehelminthosporol).[1]

Stability High thermal stability
Autoclaving is insufficient for

complete mineralization.

Solubility Methanol, DMSO, Acetone

Use organic solvent waste

streams; aqueous

decontamination requires

surfactants.

Toxicity Cytotoxic; Phytotoxic

Handle as a potential

reproductive toxin/irritant

(Precautionary Principle).

Operational Handling & PPE
The following controls are non-negotiable for handling >1 mg quantities.

Engineering Controls
Solid/Powder Form: Must be handled inside a Class II Biosafety Cabinet (BSC) or a static-

free Chemical Fume Hood to prevent inhalation of aerosolized particles.

Liquid/Solvated Form: Chemical Fume Hood required.

Personal Protective Equipment (PPE)
Gloves: Double-gloving required. Inner layer: Latex or Nitrile (4 mil); Outer layer: Nitrile (≥5

mil).

Rationale: Sesquiterpenoids are lipophilic and can permeate thin nitrile over time.
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Eye Protection: Chemical splash goggles (ANSI Z87.1).

Body: Lab coat with cuffed sleeves; apron recommended for stock solution preparation.

Disposal Decision Matrix (Protocol)
The disposal method depends entirely on the physical state and concentration of the waste.

Workflow Visualization
The following diagram outlines the logical flow for waste segregation.

Waste Generation

Identify Physical State

Solid Waste
(Powder, Vials, Gloves)

Liquid Waste
(Stock Solutions, Media)

Trace Contamination
(Spills, Glassware)

1. Double Bag (4-mil polyethylene)
2. Label 'High Hazard Toxin'

Solvent Type? Apply 10% NaOCl
(Wait 30 mins)

High-Temp Incineration
(>1000°C)

Halogenated Waste
(e.g., DCM, Chloroform)

Non-Halogenated Waste
(e.g., MeOH, DMSO)

Segregated Chemical
Waste Stream

Solvent Rinse
(Acetone)
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Figure 1: Decision matrix for segregating Sorokinianin waste streams based on physical state

and solvent compatibility.

Detailed Disposal Procedures
A. Solid Waste (Stock Vials, Contaminated PPE)

Containment: Place waste directly into a clear, 4-mil polyethylene hazardous waste bag.

Secondary Containment: Place the first bag inside a second bag (double-bagging).

Labeling: Affix a hazardous waste tag.

Text: "Toxic Solid Waste - Sorokinianin (Sesquiterpenoid)."

Hazard Checkbox: Toxic.[2]

Disposal: Transfer to the facility's High-Temperature Incineration stream.

B. Liquid Waste (Stock Solutions & HPLC Waste)
Do not mix with oxidizers (e.g., Nitric Acid) if the solvent is organic.[2]

Segregation: Determine if the solvent is Halogenated (e.g., Dichloromethane) or Non-

Halogenated (e.g., Methanol, DMSO).

Collection: Pour into the appropriate satellite accumulation carboy.

Rinsing: Rinse the original container with a small volume of acetone; add this rinse to the

waste carboy.

Final Step: The empty container must be triple-rinsed before being discarded as glass waste

(or treated as solid hazardous waste if residue remains).

C. Surface Deactivation & Spill Management
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Sesquiterpenoids are chemically stable. Simple soap and water are insufficient. Oxidation is

required to break the tricyclic ring structure.

The "Oxidize-Solubilize" Protocol:

Absorb: If a liquid spill, cover with absorbent pads. Treat pads as Solid Waste (Section A).

Oxidize: Apply 10% Sodium Hypochlorite (Bleach) solution to the surface.

Contact Time: Allow to sit for 30 minutes. This allows the hypochlorite to attack the double

bonds in the sesquiterpene structure.

Solubilize: Wipe the area with absorbent towels.

Final Clean: Rinse the area with 70% Ethanol or Acetone to remove lipophilic residues that

bleach may have missed.

Verification: For high-concentration spills (>10mg), a UV-check (if fluorescent) or swab test is

recommended.

Regulatory & Compliance Context
While Sorokinianin is not explicitly listed on the EPA "P-List" (acutely hazardous) or "U-List"

(toxic), it falls under the "Characteristic of Toxicity" due to its biological activity.

RCRA Classification: Unlisted Hazardous Waste.

Generator Status: Must be counted toward monthly hazardous waste generation totals.

Satellite Accumulation: Waste containers must be kept closed except when adding waste

and located at or near the point of generation (40 CFR 262.15).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

